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Introduction

VULM 1457 is an inhibitor of Acyl-CoA: Cholesterol Acyltransferase (ACAT), an enzyme crucial
for the esterification of cholesterol and its subsequent storage in cells. Due to its role in lipid
metabolism, VULM 1457 has been investigated for its potential as a hypolipidemic and anti-
atherosclerotic agent. This technical guide provides a summary of the available toxicological
data for VULM 1457, with a focus on preclinical safety evaluation. The information presented
herein is based on a limited set of publicly accessible studies and data sources.

Quantitative Toxicological Data

Despite extensive searches, specific quantitative toxicological endpoints such as acute toxicity
(LD50) and comprehensive No-Observed-Adverse-Effect Levels (NOAEL) from a full suite of
studies are not publicly available in the retrieved documents. A material safety data sheet for
VULM 1457 indicates that data for acute toxicity, skin corrosion/irritation, serious eye
damagel/irritation, germ cell mutagenicity, and carcinogenicity are not available. However, one
key study on reproductive toxicity provides valuable insight into the safety profile of VULM
1457.

Reproductive and Developmental Toxicity

A preclinical screening of VULM 1457 for reproductive and developmental toxicity was
conducted in rats according to the OECD 421 guideline. The study found no significant adverse
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effects on male and female reproductive performance, nor any malformations in the offspring at

the tested doses.
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Experimental Protocols
Reproduction/Developmental Toxicity Screening Test
(OECD Guideline 421)

The study on VULM 1457 followed the OECD 421 guideline for a reproduction/developmental
toxicity screening test. The primary objective of this assay is to assess the potential effects of a
substance on gonadal function, mating behavior, conception, and early embryonic

development.

Methodology:
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e Animal Model: The study utilized rats of both sexes.

e Dosing: VULM 1457 was administered orally (per o0s) at three dose levels: 30, 120, and 300
mg/kg of body weight. A control group received the vehicle.[1]

e Treatment Period:
o Males: Dosed for 14 days prior to mating and during the mating period.[1]

o Females: Dosed for 14 days prior to mating, during the mating period, throughout
gestation, and until day 4 post-partum.[1]

e Observations:
o Daily clinical examinations were performed on all animals.[1]

o Evaluation of gonadal function, conception rates, pregnancy progression, and parturition.

[1]
o Assessment of pup development during the first four days of lactation.[1]
o Endpoint Analysis:
o Macroscopic investigation of pups for any malformations.[1]

o The study concluded with euthanasia, autopsy, and histopathological examination of the
reproductive organs of the animals in the highest dose group and the control group.[1]

Signaling Pathway

VULM 1457's mechanism of action is the inhibition of Acyl-CoA: Cholesterol Acyltransferase
(ACAT). This enzyme is a key player in cellular cholesterol homeostasis.

ACAT Inhibition Signaling Pathway
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Caption: Mechanism of action of VULM 1457 via inhibition of the ACAT enzyme.

Experimental Workflow: OECD 421 Reproductive
Toxicity Screening
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Caption: Workflow for the OECD 421 reproductive toxicity screening of VULM 1457.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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